![molecular formula C5H9BrO B2914918 (3R)-3-(Bromomethyl)oxolane CAS No. 1616806-49-5](/img/structure/B2914918.png)
(3R)-3-(Bromomethyl)oxolane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(3R)-3-(Bromomethyl)oxolane” is a chemical compound with the empirical formula C4H7BrO. It is a solid substance .
Molecular Structure Analysis
The molecular structure of “this compound” includes a five-membered oxolane ring with a bromomethyl group attached . The exact structural details might require further investigation through methods such as X-ray crystallography .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, oxolane derivatives are known to participate in various chemical reactions. For instance, they can undergo ring-opening reactions .Physical And Chemical Properties Analysis
“this compound” is a solid substance . More detailed physical and chemical properties would require experimental determination or computational prediction.Scientific Research Applications
Atmospheric Chemistry and Environmental Impact
Bromoform, a bromine compound similar to "(3R)-3-(Bromomethyl)oxolane", plays a significant role in atmospheric chemistry. It is a source of organic bromine, affecting the troposphere and lower stratosphere through sea-to-air flux. Bromoform's contribution to atmospheric chemistry, its distributions, and sources are crucial for understanding the global impact of brominated compounds on the environment (Quack & Wallace, 2003).
Materials Science and Engineering
In materials science, research on "geopolymers" demonstrates the potential of alumino-silicate materials in various applications, including waste containment and advanced structural components. This field explores alternative materials with improved physical and chemical properties, which could be relevant to the study of "this compound" derivatives (Komnitsas & Zaharaki, 2007).
Environmental Toxicology
The mutagenicity of bromate, another bromine-containing compound, highlights the importance of assessing the cancer risk of brominated substances. Understanding the mechanisms through which bromate induces genetic damage is crucial for evaluating the potential health risks associated with exposure to brominated chemicals, including "this compound" (Moore & Chen, 2006).
Energy Storage Technology
The use of room-temperature haloaluminate ionic liquids in electrochemical technologies offers insights into advanced energy storage solutions. Research in this area focuses on electroplating and energy storage, which could be pertinent to the development of new materials or processes involving "this compound" (Tsuda, Stafford, & Hussey, 2017).
Future Directions
The future directions for the study of “(3R)-3-(Bromomethyl)oxolane” could include a more detailed investigation of its synthesis, chemical reactions, and potential applications. For instance, oxolane derivatives have been studied for their self-repairing behavior upon exposure to UV light, suggesting potential applications in materials science .
Mechanism of Action
Target of Action
It’s known that bromomethyl compounds often interact with various biological targets, including proteins and enzymes, through covalent bonding .
Mode of Action
(3R)-3-(Bromomethyl)oxolane is part of the oxolane family, which has been shown to exhibit self-repairing behavior upon exposure to UV light . The molecular processes responsible for this behavior are driven by free radical catalyzed polyurea-to-polyurethane conversion, formation of linear –C–O–C– segments via ring opening of oxolane rings, as well as chair-to-boat conformational changes .
Biochemical Pathways
Oxolane compounds are known to participate in various biochemical reactions, including the formation of polyurethane networks .
Pharmacokinetics
It’s known that the pharmacokinetic properties of a compound can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
It’s known that oxolane compounds can exhibit self-repairing behavior at the molecular level upon exposure to uv light .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . Factors such as temperature, pH, and the presence of other chemicals can affect the stability and reactivity of this compound.
properties
IUPAC Name |
(3R)-3-(bromomethyl)oxolane |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9BrO/c6-3-5-1-2-7-4-5/h5H,1-4H2/t5-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXQYVOIYCYAVSW-YFKPBYRVSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COC[C@@H]1CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9BrO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1616806-49-5 |
Source
|
Record name | (3R)-3-(bromomethyl)oxolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.